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Compound of Interest

Compound Name: TCN 213

Cat. No.: B122510

For researchers, scientists, and drug development professionals handling TCN 213, a selective
GIuN1/GIluN2A NMDAR antagonist, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility.[1][2] This guide provides essential, step-by-
step procedures for the safe disposal of TCN 213, aligning with general best practices for
chemical waste management in a laboratory setting.

l. Understanding the Compound: TCN 213

TCN 213 is a chemical compound used in neuroscience research to study the function of
NMDA receptors.[1][2] While specific hazard information is detailed in its Safety Data Sheet
(SDS), it is prudent to handle all non-routine chemical compounds with care. The following
table summarizes key chemical properties of TCN 213.

Property Value
Molecular Formula C18H24N40S2
Molecular Weight 376.54 g/mol
CAS Number 556803-08-8
Appearance Pale yellow solid

Insoluble in ethanol, soluble in DMSO (<28.24

Solubility i)
mg/m
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Source: APExBIO

Il. Pre-Disposal and Handling Protocol

Before beginning any process that will generate TCN 213 waste, it is crucial to have a
designated waste collection plan.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling TCN 213
and its waste, including:

» Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)

e Alab coat

Waste Segregation:

e Never mix TCN 213 waste with general laboratory trash.

o Establish a designated, clearly labeled hazardous waste container for all materials
contaminated with TCN 213.

lll. Step-by-Step Disposal Procedure

The proper disposal of TCN 213 should be conducted in accordance with your institution's and
local regulations for hazardous chemical waste.

e \Waste Collection:

o Solid Waste: Collect any solid TCN 213, contaminated weighing paper, and disposable
labware (e.g., pipette tips, microfuge tubes) in a designated, leak-proof, and sealable
hazardous waste container.

o Liquid Waste: For solutions containing TCN 213 (e.g., in DMSO), collect the liquid waste in
a separate, compatible, and clearly labeled hazardous waste container. Do not pour TCN
213 solutions down the drain.
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o Sharps: Any sharps, such as needles or blades, contaminated with TCN 213 must be
disposed of in a designated sharps container that is also labeled as hazardous chemical

waste.

o Container Labeling:
o Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "TCN 213"

The concentration and quantity of the waste

The date the waste was first added to the container

The primary hazards associated with the chemical (as per the SDS)
e Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
(SAA) or your laboratory's designated hazardous waste storage area.

o Ensure the storage area is secure, well-ventilated, and away from incompatible materials.
o Waste Pickup:

o Once the waste container is full or has reached the designated accumulation time limit set
by your institution, arrange for its collection by your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor.

IV. Experimental Workflow for Waste Generation and
Disposal

The following diagram illustrates a typical workflow from experimentation to the final disposal of
TCN 213 waste.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b122510?utm_src=pdf-body
https://www.benchchem.com/product/b122510?utm_src=pdf-body
https://www.benchchem.com/product/b122510?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

TCN 213 Disposal Workflow
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/ \
/ AN
/ / Waste Generation \\
Contaminated Labware (Tips, Tubes) Unused/Expired Solid TCN 213 Liquid Waste (TCN 213 Solution)

Disposal Phase

Segregate into Labeled Hazardous Waste Containers

Store in Satellite Accumulation Area

;

Arrange for EHS/Contractor Pickup

Click to download full resolution via product page
Caption: Workflow for TCN 213 from experiment to disposal.

Disclaimer: This information is intended as a general guide. Always consult the specific Safety
Data Sheet (SDS) for TCN 213 provided by the manufacturer and adhere to your institution's
and local hazardous waste disposal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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